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Compound of Interest

Compound Name: Esterbut-3

Cat. No.: B1671305 Get Quote

An In-depth Examination of a Butyric Acid Prodrug
for Cancer Research
This technical guide provides a comprehensive overview of Esterbut-3, a derivative of butyric

acid, for researchers, scientists, and professionals in drug development. It details its chemical

identity, mechanism of action, and relevant experimental data, protocols, and conceptual

pathways.

Chemical Identity and Properties
Esterbut-3 is a synthetic ester that serves as a more stable prodrug for the in vivo delivery of

butyric acid, a known inhibitor of tumor cell proliferation.[1][2]

Property Value Source

CAS Number 125161-47-9 [1][3]

Molecular Formula C13H22O7 [3]

Molecular Weight 290.31 g/mol

IUPAC Name

[(3aR,5R,6S,6aR)-5-[(1R)-1,2-

dihydroxyethyl]-2,2-dimethyl-

3a,5,6,6a-tetrahydrofuro[2,3-

d]dioxol-6-yl] butanoate
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Synonyms
Mag-3BUT

Monoacetone glucose 3-butyrate

Monobut-3

3n-butyrate

3-O-Butanoyl-1,2-O-isopropylidene-alpha-D-glucofuranose

alpha-D-Glucofuranose, 1,2-O-(1-methylethylidene)-, 3-butanoate

Mechanism of Action
Esterbut-3 is designed to overcome the therapeutic limitations of butyric acid, which has a

short in vivo half-life. By covalently linking butyric acid to a monosaccharide carrier, 3-O-

butanoyl-1,2-O-isopropylidene-alpha-D-glucofuranose, Esterbut-3 provides a more stable

compound that allows for the sustained release and prolonged biological activity of butyric acid.

The primary mechanism of action is the inhibition of tumor cell proliferation and the induction of

cell differentiation upon the release of butyric acid.

Research suggests that Esterbut-3's anti-tumor effects in breast cancer may be, at least in

part, independent of the estrogen receptor signaling pathway.
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Figure 1: Conceptual mechanism of Esterbut-3 as a prodrug.

Experimental Data
In Vivo Efficacy in Breast Cancer Models

Cell Line Treatment Dosage Effect Source

MCF-7 variant

(highly

tumorigenic)

Monobut-3 2 mg per mouse

Decreased tumor

take by ~25%

and tumor

growth by ~50%

in the absence of

17β-estradiol.

MCF-7 variant

(highly

tumorigenic)

Monobut-3 4 mM

Inhibited cell

growth by ~90%

and reduced

17β-estradiol

stimulated

growth.

Experimental Protocols
While specific, detailed protocols for every experiment involving Esterbut-3 are not publicly

available in their entirety, the following methodologies can be inferred from the existing

literature.

Synthesis of 3-O-Butanoyl-1,2-O-isopropylidene-alpha-
D-glucofuranose (Esterbut-3)
The synthesis of Esterbut-3 involves the selective esterification of the hydroxyl group at the 3-

position of 1,2-O-isopropylidene-alpha-D-glucofuranose. A general procedure can be outlined

based on the synthesis of similar compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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